N-ETHYL-4-METHYL-N-{[3-(3-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}BENZENE-1-SULFONAMIDE

• IUPAC Name: N-ethyl-4-methyl-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C19H21N3O3S/c1-4-22(26(23,24)17-10-8-14(2)9-11-17)13-18-20-19(21-25-18)16-7-5-6-15(3)12-16/h5-12H,4,13H2,1-3H3
• InChI Key: GOIKMXTXOSWYLB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC(=C2)C)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol

Description

N-ETHYL-4-METHYL-N-{[3-(3-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}BENZENE-1-SULFONAMIDE is a complex organic compound characterized by its unique structure, which includes an oxadiazole ring, a sulfonamide group, and various aromatic and alkyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ETHYL-4-METHYL-N-{[3-(3-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}BENZENE-1-SULFONAMIDE typically involves multiple steps, including the formation of the oxadiazole ring and the introduction of the sulfonamide group. One common synthetic route involves the following steps:

Formation of the Oxadiazole Ring: This can be achieved through the cyclization of a suitable hydrazide with a carboxylic acid derivative under acidic or basic conditions.

Introduction of the Sulfonamide Group: This step involves the reaction of the oxadiazole intermediate with a sulfonyl chloride in the presence of a base, such as triethylamine, to form the sulfonamide.

Alkylation and Aromatic Substitution:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-ETHYL-4-METHYL-N-{[3-(3-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}BENZENE-1-SULFONAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to an amine or the oxadiazole ring to a more reduced form.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents can be used under appropriate conditions.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

N-ETHYL-4-METHYL-N-{[3-(3-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}BENZENE-1-SULFONAMIDE has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly as an inhibitor of specific enzymes or receptors.

Materials Science: The compound can be used in the development of advanced materials, such as polymers and nanomaterials, due to its stability and functional groups.

Organic Synthesis:

Mechanism of Action

The mechanism of action of N-ETHYL-4-METHYL-N-{[3-(3-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}BENZENE-1-SULFONAMIDE depends on its specific application. In medicinal chemistry, it may act by binding to a specific enzyme or receptor, inhibiting its activity. The molecular targets and pathways involved can vary, but common targets include enzymes involved in metabolic pathways or receptors on cell surfaces.

Comparison with Similar Compounds

Similar Compounds

N-ETHYL-3-METHYLANILINO: This compound shares the ethyl and methyl groups but lacks the oxadiazole and sulfonamide groups.

BENZENE, 1-METHYL-4-(1-METHYLETHENYL): This compound has a similar aromatic structure but differs in the substituents attached to the benzene ring.

Uniqueness

N-ETHYL-4-METHYL-N-{[3-(3-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}BENZENE-1-SULFONAMIDE is unique due to the presence of the oxadiazole ring and the sulfonamide group, which confer specific chemical and biological properties not found in simpler analogs. These features make it a versatile compound for various applications in research and industry.